N-(2-tert-butyl-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-methoxyacetamide

• IUPAC Name: N-(2-tert-butyl-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-methoxyacetamide
• InChI: InChI=1S/C12H19N3O4S/c1-12(2,3)15-11(13-10(16)5-19-4)8-6-20(17,18)7-9(8)14-15/h5-7H2,1-4H3,(H,13,16)
• InChI Key: TYOPOLCWLSIFLN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=C2CS(=O)(=O)CC2=N1)NC(=O)COC
• Molecular Formula: C12H19N3O4S
• Molecular Weight: 301.36 g/mol

Description

N-(2-tert-butyl-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-methoxyacetamide is a useful research compound. Its molecular formula is C12H19N3O4S and its molecular weight is 301.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Hydrogen-bonding and Molecular Structures

Research on substituted N-benzyl-N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)acetamides reveals insights into hydrogen-bonding patterns, contributing to the understanding of molecular structures and interactions. This research could provide foundational knowledge for designing new compounds with specific molecular recognition capabilities (López et al., 2010).

Antimicrobial and Antioxidant Properties

A study on novel derivatives for toxicity assessment, tumor inhibition, and their analgesic and anti-inflammatory actions highlights the potential pharmacological applications of related compounds. This research indicates that certain derivatives exhibit binding and moderate inhibitory effects, suggesting their use in developing new therapeutic agents (Faheem, 2018).

Chemoselective Acetylation for Drug Synthesis

The chemoselective monoacetylation of amino groups, as demonstrated in the synthesis of antimalarial drug intermediates, showcases the relevance of such chemical processes in drug development. This research points to the importance of specific chemical reactions in creating pharmaceutical intermediates (Magadum & Yadav, 2018).

Insecticidal Applications

Studies on methoxyfenozide, a diacylhydrazine insecticide, and its high affinity for the ecdysone receptor complex in lepidopteran insects, suggest the utility of related compounds in developing new insecticidal agents. This research underscores the potential agricultural applications of pyrazole derivatives (Carlson et al., 2001).

Synthesis of Heterocycles

The synthesis of halo-substituted pyrazolo[5,1-c][1,2,4]triazines introduces a method for creating novel compounds with potential applications in medicinal chemistry and drug discovery. This research demonstrates the versatility of pyrazole derivatives in synthesizing a wide range of heterocyclic compounds (Ivanov et al., 2017).

Safety and Hazards

As this compound is for research use only, it’s important to handle it with care. Ensure that eyewash stations and safety showers are close to the workstation location. For more detailed safety and hazard information, please refer to the material safety data sheet (MSDS) provided by the supplier.